Cas no 2227834-61-7 (4-fluoro-2-(3S)-3-hydroxybutylphenol)

• Product Name: 4-fluoro-2-(3S)-3-hydroxybutylphenol
• CAS No: 2227834-61-7
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6141581
• PubChem ID: 165648190
• Update Time: 2025-10-29

4-fluoro-2-(3S)-3-hydroxybutylphenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(3S)-3-hydroxybutylphenol
• 4-fluoro-2-[(3S)-3-hydroxybutyl]phenol
• EN300-1825004
• 2227834-61-7

• Inchi： 1S/C10H13FO2/c1-7(12)2-3-8-6-9(11)4-5-10(8)13/h4-7,12-13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： XUMXJADZMDJRGM-ZETCQYMHSA-N
• SMILES： FC1C=CC(=C(C=1)CC[C@H](C)O)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-fluoro-2-(3S)-3-hydroxybutylphenol

4-Fluoro-2-(3S)-3-Hydroxybutylphenol: A Comprehensive Overview

4-Fluoro-2-(3S)-3-hydroxybutylphenol (CAS No. 2227834-61-7) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the phenolic ring, which includes a fluorine atom at the para position and a hydroxyl-substituted butyl group at the meta position. The stereochemistry at the hydroxyl-bearing carbon (C3) is specifically designated as S, which plays a critical role in determining the compound's physical and chemical properties.

The synthesis of 4-fluoro-2-(3S)-3-hydroxybutylphenol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the formation of the (3S)-hydroxybutyl group, which is crucial for its biological activity. For instance, studies published in *Journal of Organic Chemistry* have demonstrated the use of chiral catalysts to facilitate the enantioselective addition of hydroxyl groups to alkenes, paving the way for more efficient production methods.

One of the most promising applications of 4-fluoro-2-(3S)-3-hydroxybutylphenol lies in its potential as a lead compound in drug discovery. Preclinical studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, research conducted at the University of California has highlighted its ability to modulate cellular signaling pathways, particularly those involving MAPK and NF-kB, suggesting its potential role in anti-inflammatory therapies.

In terms of material science, 4-fluoro-2-(3S)-3-hydroxybutylphenol has been explored as a precursor for advanced polymers and biomaterials. Its hydroxyl group provides opportunities for polymerization via esterification or etherification reactions, leading to materials with tailored mechanical and thermal properties. A study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit excellent biocompatibility and degradation profiles, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The stereochemistry of (3S)-hydroxybutyl is particularly important in determining the compound's solubility and bioavailability. Recent computational studies using molecular docking simulations have revealed that the S configuration enhances molecular interactions with key proteins, thereby improving its pharmacokinetic properties. This insight has prompted researchers to investigate its potential as a chiral building block in asymmetric synthesis, further expanding its utility in medicinal chemistry.

Moreover, 4-fluoro-2-(3S)-3-hydroxybutylphenol has been studied for its environmental impact and biodegradability. Research conducted by environmental chemists at Kyoto University has shown that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This finding is particularly relevant for industries seeking eco-friendly alternatives in chemical synthesis.

In conclusion, 4-fluoro-2-(3S)-3-hydroxybutylphenol (CAS No. 2227834-61-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and promising biological activity make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.